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Compound of Interest |

Compound Name: 1-Chloro-5-methylhexan-2-ol

CAS No.: 107323-80-8

Cat. No.: B2387763
Technical Safety Guide: 1-Chloro-5-
methylhexan-2-ol

CAS: 107323-80-8 | Formula: C7H15CIO Document Type: Predictive Safety Assessment &
Handling Protocol Version: 1.0 (Research Use Only)

Executive Summary & Chemical Architecture

1-Chloro-5-methylhexan-2-ol is a specialized halohydrin intermediate often utilized in the
synthesis of leucine-derived peptidomimetics or novel epoxy-isopentyl scaffolds in drug
discovery. Unlike commodity chemicals, specific toxicological data for this isomer is sparse.
Consequently, safety protocols must be derived from Structure-Activity Relationships (SAR) of
the chlorohydrin class (e.g., 1-chloro-2-propanol).

Critical Hazard Insight: The primary danger of this molecule lies not just in its intrinsic irritancy,
but in its latent reactivity. Under basic conditions (pH > 8) or physiological conditions, it can
cyclize to form 2-(3-methylbutyl)oxirane, a reactive epoxide capable of DNA alkylation. This
guide treats the substance as a potential genotoxic impurity (PGI) until proven otherwise.

Molecular Identity Table
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Property Value Notes
IUPAC Name 1-Chloro-5-methylhexan-2-ol

CAS Number 107323-80-8

Molecular Weight 150.65 g/mol

Moderate lipophilicity

LogP (Predicted) ~21-24 ] ]

enhances skin absorption.
- ) ) Low volatility, but aerosols are

Boiling Point ~190-200°C (Predicted)

hazardous.
) Secondary Alcohol, Primary Vicinal relationship enables
Functional Groups . . .
Alkyl Chloride epoxide formation.

Hazard Identification (GHS & SAR Analysis)

Note: Classifications are derived from homologous chlorohydrin data (Read-Across approach).

GHS Classification (Proposed)

o Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1]
o Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1][2]
e Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.

o Germ Cell Mutagenicity: Category 2 (H341) - Suspected of causing genetic defects (due to
epoxide metabolite).

The "Hidden" Hazard: Cyclization Mechanism

The following diagram illustrates the chemical instability that drives the toxicity profile of this
molecule.
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Figure 1: Mechanism of toxicity. The chlorohydrin moiety acts as a "masked" epoxide, which is
released under basic conditions, posing a risk of DNA alkylation.

Exposure Controls & Personal Protection

Due to the predicted LogP (~2.3), this compound is lipophilic enough to penetrate the stratum
corneum but small enough to diffuse rapidly. Standard latex gloves offer zero protection.

Engineering Controls

o Containment: Handle exclusively in a certified chemical fume hood.

o Pressure Control: If heating is required, use a closed system with a scrubber trap (to catch
HCI or epoxide vapors).

o Decontamination: All surfaces must be wiped with a weak acid solution (e.g., 5% citric acid)
rather than basic detergents to prevent in-situ epoxide formation during cleanup.

Personal Protective Equipment (PPE) Matrix
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Body Part

Standard

Recommendation

Rationale

Hand Protection

EN 374 Type A

Silver Shield /
Laminate (Primary) or
Nitrile (>0.11mm,
Double Gloved)

Chlorinated
hydrocarbons
permeate thin nitrile

rapidly.

Respiratory

NIOSH N95 + OV

Full-face respirator
with Organic Vapor

cartridges

Required if aerosols
are generated (e.g.,
during rotary

evaporation).

Eye Protection

ANSI Z87.1

Chemical Goggles

Safety glasses are
insufficient due to
severe irritation

potential.

Handling & Synthesis Workflow

This workflow ensures safety during the experimental lifecycle of the compound.
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Figure 2: Operational decision matrix. Maintaining acidic/neutral conditions is critical to
preventing accidental formation of the toxic epoxide intermediate.

Emergency Response Protocols

Every second counts. The lipophilicity of the 5-methylhexan chain accelerates systemic uptake.

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes. Do not use basic eye drops.
e Skin Contact:

o Blot excess liquid (do not rub, which drives chemical deeper).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2387763?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Wash with PEG-400 (Polyethylene Glycol) if available, or copious soap and water. PEG-
400 is superior for solubilizing lipophilic chlorohydrins.

 Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is high due to the
hydrocarbon tail.

Spill Management

o Evacuate: Clear the area of non-essential personnel.
e PPE Up: Don Silver Shield gloves and respiratory protection.

o Absorb: Use Vermiculite or Sand. Avoid basic absorbents (like sodium carbonate or
limestone) which could trigger exothermic cyclization.

o Disposal: Pack in high-density polyethylene (HDPE) pails. Label as "Toxic - Halogenated
Organic."

Storage & Stability
» Storage Condition: 2-8°C (Refrigerated).
o Incompatibility: Strong bases (NaOH, KOH, Amines), Oxidizing agents.

o Shelf Life: Re-test purity every 6 months. Look for the appearance of HCI (acidity) or epoxide
peaks in NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-Chloro-5-methylhexan-2-one | C7H13CIO | CID 19091938 - PubChem
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¢ 3. EPICHLOROHYDRIN (1-CHLORO-2,3-EPOXYPROPANE) | Occupational Safety and
Health Administration [osha.gov]

¢ To cite this document: BenchChem. [safety data sheet (SDS) for 1-Chloro-5-methylhexan-2-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2387763#safety-data-sheet-sds-for-1-chloro-5-
methylhexan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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